Cas no 7790-60-5 (Potassium tungstate)

• Product Name: Potassium tungstate
• CAS No: 7790-60-5
• MF: K₂O₄W
• MW: 326.034198760986
• MDL: MFCD31693743
• CID: 86132
• PubChem ID: 24871865
• Update Time: 2025-09-20

Potassium tungstate Chemical and Physical Properties

Names and Identifiers

• Potassium tungstate
• Potassiumtungstatewhitepowder
• dipotassium wolframate
• Potassium tungstate Dihydrate
• Potassium tungsten oxide
• dipotassium,dioxido(dioxo)tungsten
• Potassium tungstate(VI)
• Potassiumtungstate(VI) (K2WO4) (6CI,7CI)
• Tungstate (WO42-), dipotassium, (T-4)- (9CI)
• Tungstic acid (H2WO4), dipotassium salt (8CI)
• Dipotassium tetraoxotungstate
• Dipotassium tetraoxotungstate(2-)
• Potassium tungstate (K2WO4)
• Potassiumtungsten oxide (K2WO4)
• T6VRM0OU6V
• dipotassium dioxido(dioxo)tungsten
• Tungstate (WO42-), dipotassium, (T-4)-
• Potassium tungestate
• Tungstate (WO42-), potassium (1:2), (T-4)-
• 2K.WO4
• Potassium tungstate (99.5%-W)
• 5221AF
• POTASSIUM TUNGSTATE; 99.5%
• Tungstate (WO42-), d
• POTASSIUM TUNGSTATE [MI]
• UNII-T6VRM0OU6V
• Potassiumtungstate
• MFCD00049668
• Q4124794
• EINECS 232-215-2
• dipotassium;dioxido(dioxo)tungsten
• Tungstate (WO42-), dipotassium, (beta-4)-
• 7790-60-5
• Potassium Tungstate Powder

• MDL： MFCD31693743
• Inchi： 1S/2K.4O.W/q2*+1;;;2*-1;
• InChI Key： AAQNGTNRWPXMPB-UHFFFAOYSA-N
• SMILES： [W](=O)(=O)([O-])[O-].[K+].[K+]

Computed Properties

• Exact Mass: 325.85800
• Monoisotopic Mass: 325.858005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless or white crystalline powder. Monoclinic structure
• Density: 3.12 g/mL at 25 °C(lit.)
• Melting Point: 921 °C (lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 80.26000
• LogP: -0.47520
• Merck: 14,7694
• Sensitiveness: Hygroscopic

Potassium tungstate Security Information

• Hazardous Material transportation number：3288
• WGK Germany：1
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1(b)
• Packing Group：III

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds